Cas no 63869-29-4 (ethyl 4-nitrophenyl (4-propylphenyl)phosphonate)

63869-29-4 structure
Product name:ethyl 4-nitrophenyl (4-propylphenyl)phosphonate
ethyl 4-nitrophenyl (4-propylphenyl)phosphonate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-nitrophenyl (4-propylphenyl)phosphonate
- 1-Propynylphosphonic acid di(2-propynyl) ester
- 63869-29-4
- Phosphonic acid, (1-propynyl)-, di(2-propynyl) ester
- DTXSID20980613
-
- Inchi: InChI=1S/C17H20NO5P/c1-3-5-14-6-12-17(13-7-14)24(21,22-4-2)23-16-10-8-15(9-11-16)18(19)20/h6-13H,3-5H2,1-2H3
- InChI Key: HIHSLAUNYIKQDA-UHFFFAOYSA-N
- SMILES: CCCC1=CC=C(C=C1)P(=O)(OCC)OC2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 349.108
- Monoisotopic Mass: 349.10790974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 78.67
ethyl 4-nitrophenyl (4-propylphenyl)phosphonate Related Literature
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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